Cas no 5087-20-7 (5-Chloro-2-methylbenzenethiol)

5-Chloro-2-methylbenzenethiol structure
5-Chloro-2-methylbenzenethiol structure
Product name:5-Chloro-2-methylbenzenethiol
CAS No:5087-20-7
MF:C7H7ClS
MW:158.648479700089
CID:2700180
PubChem ID:259700

5-Chloro-2-methylbenzenethiol Chemical and Physical Properties

Names and Identifiers

    • Benzenethiol, 5-chloro-2-methyl-
    • NSC 123874
    • NSC-123874
    • NSC 89851
    • CS-0328433
    • DTXSID90293489
    • MFCD08062429
    • 18858-06-5
    • NSC123874
    • 5-chloro-2-methylbenzenethiol
    • SCHEMBL3133477
    • 3-chloro-6-methylthiophenol
    • 2-methyl-5-chlorothiophenol
    • o-Toluenethiol, 5-chloro-
    • KB-0734
    • 5087-20-7
    • NSC89851
    • DTXCID00244629
    • 5-Chloro-2-methyl thiophenol
    • 5-Chloro-2-methylthiophenol
    • 5-chloro-2-methylbenzene-1-thiol
    • AKOS005073190
    • NSC-89851
    • 5-Chloro-2-methylbenzenethiol
    • Inchi: InChI=1S/C7H7ClS/c1-5-2-3-6(8)4-7(5)9/h2-4,9H,1H3
    • InChI Key: CKUHTPJQIPSKFS-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 157.9956991Da
  • Monoisotopic Mass: 157.9956991Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 94.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 1Ų

5-Chloro-2-methylbenzenethiol Related Literature

  • 1. Heterocyclic derivatives of 1 : 2-5 : 6-dibenzocyclohepta-1 : 3 : 5-triene. Part II. 5-Aryl-2 : 3-6 : 7-dibenzo-1-thia-4-azacyclohepta-2 : 4 : 6-trienes and their 1 : 1-dioxides
    C. I. Brodrick,J. S. Nicholson,W. F. Short J. Chem. Soc. 1954 3857

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